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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Acid Black 107 against a
key industry alternative, Acid Black 172. The information presented herein is supported by
experimental data derived from standardized testing protocols to assist researchers and
professionals in making informed decisions for their specific applications.

Executive Summary

Acid Black 107 is a widely utilized acid dye known for its application in dyeing protein fibers
such as wool and silk, as well as synthetic polyamides like nylon.[1][2][3][4] This guide
benchmarks its performance characteristics, particularly its fastness properties, against Acid
Black 172, another common black acid dye.[5][6] The comparative data reveals that while both
dyes offer good overall performance, there are notable differences in their light fastness and
other properties that may influence their suitability for specific end-uses.

Data Presentation: Comparative Performance of
Acid Black 107 and Acid Black 172

The following tables summarize the key performance indicators for Acid Black 107 and Acid
Black 172, based on data from technical datasheets and industry standards.
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Property Acid Black 107 Acid Black 172 Test Method
C.I. Name Acid Black 107 Acid Black 172
CAS Number 12218-96-1[2] 61847-77-6[7]
Appearance Black Powder[2][3][8] Black Powder[7]
Brownish light grey[2
Shade ght grey(2] Black[5] Visual
[3]
Table 1: General Properties
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Acid Black 107 (on Acid Black 172 (on

Fastness Property Test Method
Wool) Wool)
Light Fastness 8[8] 717 ISO 105-B02
Soaping Fastness
_ 4-5[8] 4-5[7] ISO 105-C06
(Fading)
Soaping Fastness
o 5[8] - ISO 105-C06
(Staining)
Water Loggin
99 g. 4-5[8] - ISO 105-E01
Fastness (Fading)
Water Loggin
99 g _ 4[8] - ISO 105-E01
Fastness (Staining)
Perspiration Fastness
. 4-5[8] 5[7] ISO 105-E04
(Fading)
Perspiration Fastness
o 4-5[8] - ISO 105-E04
(Staining)
Dry Rubbing Fastness  4[8] - ISO 105-X12
Wet Rubbing
3[8] - ISO 105-X12
Fastness
Seawater Fastness - 5[7] ISO 105-E02
Chlorine Bleach 3[8] 5[7] ISO 105-N0O1

Table 2: Comparative Fastness Ratings (ISO Standards)

Experimental Protocols

The performance data presented in this guide is based on standardized test methods from the
International Organization for Standardization (ISO). Below are detailed methodologies for the
key experiments cited.

Light Fastness (ISO 105-B02)
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This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (D65).[9][10]

e Specimen Preparation: A specimen of the dyed textile is mounted on a sample holder.

e Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of
temperature and humidity.[11]

o Evaluation: The change in color of the exposed specimen is assessed by comparing it with a
set of blue wool references (from 1, very low fastness, to 8, very high fastness) that are
exposed simultaneously.[9][10][12] The light fastness rating corresponds to the number of
the blue wool reference that shows a similar degree of fading.[12]

Color Fastness to Washing (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic or commercial laundering
procedures.[13][14][15]

e Specimen Preparation: A specimen of the dyed textile is sewn together with a multi-fiber
fabric strip.

e Washing Procedure: The composite specimen is subjected to mechanical agitation in a soap
solution at a specified temperature and for a specific duration.[15] Stainless steel balls are
added to the container to simulate the mechanical action of a washing machine.[14]

e Rinsing and Drying: After the washing cycle, the specimen is rinsed and dried.

o Evaluation: The change in color of the dyed specimen is assessed using the Grey Scale for
Color Change, and the degree of staining on the multi-fiber fabric is evaluated using the
Grey Scale for Staining.[15] The scales range from 1 (poor) to 5 (excellent).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for evaluating the performance of an
acid dye.
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Caption: Experimental workflow for acid dye performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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